Cas no 61758-91-6 (Propanoic acid, 3-[(cyclohexylamino)sulfonyl]-)

• Product Name: Propanoic acid, 3-[(cyclohexylamino)sulfonyl]-
• CAS No: 61758-91-6
• MF: C₉H₁₇NO₄S
• MW: 235.300581693649
• CID: 1629138
• Update Time: 2024-09-11

Propanoic acid, 3-[(cyclohexylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(cyclohexylamino)sulfonyl]-

• Inchi： 1S/C9H17NO4S/c11-9(12)6-7-15(13,14)10-8-4-2-1-3-5-8/h8,10H,1-7H2,(H,11,12)
• InChI Key： XJIOYFHWFAVLSA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCS(NC1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 235.08791

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 420.0±47.0 °C(Predicted)
• PSA: 83.47
• pka: 3.99±0.10(Predicted)